Cas no 10448-31-4 (2H-Pyran-3-ol, 6-ethenyltetrahydro-2,2,6-trimethyl-, (3S,6R)-)

2H-Pyran-3-ol, 6-ethenyltetrahydro-2,2,6-trimethyl-, (3S,6R)- structure
10448-31-4 structure
Product Name:2H-Pyran-3-ol, 6-ethenyltetrahydro-2,2,6-trimethyl-, (3S,6R)-
CAS No:10448-31-4
MF:C10H18O2
MW:170.248723506927
CID:1144485
PubChem ID:6428300
Update Time:2025-04-20

2H-Pyran-3-ol, 6-ethenyltetrahydro-2,2,6-trimethyl-, (3S,6R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-ol, 6-ethenyltetrahydro-2,2,6-trimethyl-, (3S,6R)-
    • trans-(+)-linalool oxide pyranoid
    • Linalool oxide pyranoid, trans-(+)-
    • (E)-Linalol pyranoxide
    • Q27256165
    • 10448-31-4
    • 32C4084MCV
    • FEMA No. 4593, trans-(+)-
    • Linaloolpyran Oxide C
    • UNII-32C4084MCV
    • DTXSID20146499
    • linalool oxide C (trans-THP)
    • 2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-vinyl-, (3S,6R)-(+)-
    • (+)-trans-2,6,6-Trimethyl-2-vinyl-5-hydroxytetrahydropyran
    • 2H-Pyran-3-ol, 6-ethenyltetrahydro-2,2,6-trimethyl-, (3S-trans)-
    • (E)-Linallol oxide (pyran)
    • Inchi: 1S/C10H18O2/c1-5-10(4)7-6-8(11)9(2,3)12-10/h5,8,11H,1,6-7H2,2-4H3/t8-,10-/m0/s1
    • InChI Key: BCTBAGTXFYWYMW-WPRPVWTQSA-N
    • SMILES: O1[C@](C=C)(C)CC[C@@H](C1(C)C)O

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų
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